Cas no 170482-99-2 (Benzaldehyde, 3-fluoro-2-hydroxy-6-methoxy-)
170482-99-2 structure
Product Name:Benzaldehyde, 3-fluoro-2-hydroxy-6-methoxy-
CAS No:170482-99-2
MF:C8H7FO3
MW:170.137786149979
CID:877658
PubChem ID:19028230
Update Time:2025-04-19
Benzaldehyde, 3-fluoro-2-hydroxy-6-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-fluoro-2-hydroxy-6-methoxy-
- 3-fluoro-2-hydroxy-6-methoxybenzaldehyde
-
- Inchi: 1S/C8H7FO3/c1-12-7-3-2-6(9)8(11)5(7)4-10/h2-4,11H,1H3
- InChI Key: XSZTZLJZODVMDG-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=O)C=1O)OC
Computed Properties
- Exact Mass: 170.03791
- Monoisotopic Mass: 170.03792224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzaldehyde, 3-fluoro-2-hydroxy-6-methoxy- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
170482-99-2 (Benzaldehyde, 3-fluoro-2-hydroxy-6-methoxy-) Related Products
- 19415-51-1(5-Fluoro-2-methoxybenzaldehyde)
- 450-83-9(4-Fluoro-2-methoxybenzaldehyde)
- 131782-50-8(3,5-Difluoro-2-methoxybenzaldehyde)
- 139549-11-4(Benzaldehyde, 4-fluoro-2,6-dimethoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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